Cas no 551951-03-2 (3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole)

• Product Name: 3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole
• CAS No: 551951-03-2
• MF: C₁₉H₁₃I₂NO₂S
• MW: 573.185968160629
• CID: 2831599
• PubChem ID: 71441593
• Update Time: 2025-04-21

3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-diiodo-9-(4-methylphenyl)sulfonylcarbazole
• 3,6-diodo-9-(toluene-4-sulfonyl)carbazole;9H-Carbazole,3,6-diiodo-9-[(4-methylphenyl)sulfonyl];3,6-diiodo-N-tosylcarbazole;3,6-diiodo-9-tosyl-9H-carbazole;3,6-diiodo-9-(toluene-4-sulfonyl)-carbazole;3,6-diiodo-9-(4-toluenesulfonyl)-9H-carbazole;
• DTXSID40850521
• SCHEMBL16605721
• 551951-03-2
• DTXCID10801262
• 3,6-Diiodo-9-[(4-methylphenyl)sulfonyl]-9H-carbazole
• 3,6-Diiodo-9-tosyl-9H-carbazole
• DB-378337
• 3,6-Diiodo-9-(4-methylbenzene-1-sulfonyl)-9H-carbazole

• Inchi： 1S/C19H13I2NO2S/c1-12-2-6-15(7-3-12)25(23,24)22-18-8-4-13(20)10-16(18)17-11-14(21)5-9-19(17)22/h2-11H,1H3
• InChI Key： YOLAPWHPPHACTP-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C(=C1)C1C=C(C=CC=1N2S(C1C=CC(C)=CC=1)(=O)=O)I

Computed Properties

• Exact Mass: 572.87600
• Monoisotopic Mass: 572.87565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• PSA: 47.45000
• LogP: 6.62990